Cas no 1261853-22-8 (4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261853-22-8
• MF: C₁₃H₈ClF₃O₂
• MW: 288.649633407593
• CID: 4996643
• Update Time: 2025-06-08

4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8ClF3O2/c14-9-3-6-11(12(18)7-9)8-1-4-10(5-2-8)19-13(15,16)17/h1-7,18H
• InChI Key： BOELISGOUMBJFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 5.2
• Topological Polar Surface Area: 29.5

Additional information on 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl

Introduction to 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261853-22-8)

4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl, identified by its CAS number 1261853-22-8, is a significant compound in the realm of chemical and pharmaceutical research. This biphenyl derivative features a unique structural configuration that has garnered considerable attention due to its potential applications in various scientific domains.

The molecular structure of 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl consists of two benzene rings connected by a para linkage, with substituents that include a chlorine atom at the 4-position, a hydroxyl group at the 2-position, and a trifluoromethoxy group at the 4'-position. This specific arrangement imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has shown increasing interest in biphenyl derivatives due to their diverse biological activities. The presence of both hydroxyl and trifluoromethoxy groups in 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl suggests potential interactions with biological targets, making it a promising scaffold for drug development.

One of the most compelling aspects of this compound is its role in the synthesis of novel molecules with therapeutic potential. Researchers have been exploring its utility in creating compounds that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The electron-withdrawing nature of the trifluoromethoxy group and the electron-donating effect of the hydroxyl group contribute to its unique reactivity, which can be harnessed to design more effective pharmaceutical agents.

The chemical behavior of 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl has been studied in detail, revealing insights into its reactivity and stability under various conditions. Its ability to undergo selective functionalization makes it an attractive intermediate in organic synthesis. For instance, the chlorine atom at the 4-position can be readily replaced by other functional groups through nucleophilic aromatic substitution reactions, allowing for the creation of a wide array of derivatives.

Recent advancements in computational chemistry have also contributed to our understanding of this compound. Molecular modeling studies have predicted that 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl can form stable complexes with certain biological targets, suggesting its potential as a lead compound in drug discovery. These simulations have provided valuable insights into its binding affinity and interaction mechanisms, which are crucial for optimizing its pharmacological properties.

In addition to its pharmaceutical applications, 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl has shown promise in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. The combination of electron-donating and withdrawing groups on its structure allows it to exhibit desirable optical and electrical characteristics, which are essential for advanced technological applications.

The synthesis of 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl has been optimized by several research groups, resulting in efficient and scalable methods for its production. These synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yields and purity. The development of these synthetic strategies has not only facilitated further research but also opened up new possibilities for industrial applications.

The environmental impact of using 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl as an intermediate in chemical processes has also been considered. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches are increasingly important in modern chemistry, where environmental responsibility is paramount.

In conclusion, 4-Chloro-2-hydroxy-4'-(trifluoromethoxy)biphenyl (CAS No. 1261853-22-8) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable asset for researchers seeking to develop new drugs and advanced materials. As our understanding of its applications grows, so too does the importance of continued research into this fascinating molecule.